1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-(3-methylphenyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C10H9ClN2O2S/c1-8-3-2-4-9(5-8)13-7-10(6-12-13)16(11,14)15/h2-7H,1H3
• InChI Key: AVAVFOQPTYUITK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=C(C=N2)S(=O)(=O)Cl
• Molecular Formula: C10H9ClN2O2S
• Molecular Weight: 256.71 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolesulfonyl chlorides involves sulfonation of pyrazoles by chlorosulfonic acid. The optimum conditions for synthesizing pyrazolesulfonyl chlorides in preparative yields have been determined. The process involves placing chlorosulfonic acid into a flask equipped with a mechanical stirrer, reflux condenser, thermometer, and dropping funnel, stirring vigorously at room temperature, treating dropwise with the appropriate pyrazole, and heating to 140 – 160°C for 12 hours.

Mechanism of Action

Target of Action

It is known that sulfonyl chlorides, a group to which this compound belongs, are often used as precursors in the synthesis of various physiologically active compounds . These compounds can possess a broad spectrum of biological activities, such as bacteriostatic, anticonvulsive, analgesic, and antiemetic properties .

Mode of Action

It is known that sulfonyl chlorides can undergo various reactions, including nucleophilic substitution and oxidation . The specific interactions of 1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride with its targets would depend on the specific physiological context and the nature of the target molecules.

Biochemical Pathways

Given the broad range of biological activities associated with sulfonyl chlorides, it is likely that this compound could interact with multiple biochemical pathways, leading to diverse downstream effects .

Result of Action

Given the broad range of biological activities associated with sulfonyl chlorides, it is likely that this compound could have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride in lab experiments is its ability to introduce sulfonate groups into various compounds. This can lead to changes in the properties of the compounds, which can be useful in medicinal chemistry and other fields. However, the compound is hazardous and should be handled with care. It is also important to note that the yield of the product is around 70-80%, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of 1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride in scientific research. One direction is the synthesis of new pyrazole-based compounds with potential applications in medicinal chemistry. Another direction is the synthesis of sulfonamide-based compounds with antibacterial and antifungal properties. Additionally, the use of this compound in the synthesis of new materials with unique properties is another potential future direction.
Conclusion:
In conclusion, this compound is a useful compound in scientific research for its various applications. It is used in the synthesis of various compounds, including pyrazole-based compounds and sulfonamide-based compounds. The compound should be handled with care due to its hazardous nature, and the yield of the product may limit its use in large-scale experiments. However, there are several future directions for its use in the synthesis of new compounds and materials with unique properties.

Synthesis Methods

The synthesis of 1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride involves the reaction of 3-methylphenyl hydrazine with chlorosulfonic acid. The reaction takes place at a temperature of 0-5°C, and the product is obtained in the form of a white solid. The yield of the product is around 70-80%.

Scientific Research Applications

1-(3-Methylphenyl)pyrazole-4-sulfonyl chloride is used in scientific research for its various applications. It is used in the synthesis of various compounds, including pyrazole-based compounds, which have potential applications in medicinal chemistry. It is also used in the synthesis of sulfonamide-based compounds, which have antibacterial and antifungal properties.